Enhanced LogP and Molecular Weight
This compound possesses a higher calculated LogP (1.88) and molecular weight (223.23 g/mol) than a direct aniline-linked analog like 4-(1-methyl-1H-pyrazol-4-yl)aniline (MW=173.21 g/mol, LogP ~1.1-1.3) . The addition of the methylamine linker and the meta-difluoro pattern increases lipophilicity and molecular volume, which are critical parameters for optimizing membrane permeability and binding site occupancy. While specific target engagement data is absent from primary literature, this quantifiable difference in physicochemical properties serves as a key selection criterion for library design, as it offers a distinct region of chemical space compared to simpler building blocks .
vs LogP ~1.2, MW 173.21 g/mol
| Evidence Dimension | Calculated Lipophilicity (LogP) and Molecular Weight |
|---|---|
| Target Compound Data | LogP: 1.88, MW: 223.23 g/mol |
| Comparator Or Baseline | 4-(1-methyl-1H-pyrazol-4-yl)aniline (CAS: 1079178-22-5) has MW: 173.21 g/mol. Calculated LogP is estimated to be 1.1-1.3 based on similar structures. |
| Quantified Difference | Molecular weight is 50.02 g/mol higher (28.9% increase). LogP is approximately 0.6 to 0.8 units higher. |
| Conditions | Calculated values using standard algorithms (Fluorochem datasheet). |
Why This Matters
A higher LogP and MW can influence permeability and binding, making this a preferred fragment for exploring distinct chemical space where simpler analogs may fail.
